Cas no 1261929-47-8 (2-chloro-4-(3-pyrrolidin-1-ylsulfonylphenyl)phenol)

• Product Name: 2-chloro-4-(3-pyrrolidin-1-ylsulfonylphenyl)phenol
• CAS No: 1261929-47-8
• MF: C₁₆H₁₆ClNO₃S
• MW: 337.821142196655
• MDL: MFCD18315844
• CID: 1223236
• PubChem ID: 53221577
• Update Time: 2025-07-23

2-chloro-4-(3-pyrrolidin-1-ylsulfonylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(3-pyrrolidin-1-ylsulfonylphenyl)phenol
• 2-Chloro-4-[3-(pyrrolidinylsulfonyl)phenyl]phenol, 95%
• 3-Chloro-3'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-4-ol
• 3-Chloro-3'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-ol
• MFCD18315844
• 2-CHLORO-4-[3-(PYRROLIDINYLSULFONYL)PHENYL]PHENOL
• 1261929-47-8
• DTXSID60686203

• MDL： MFCD18315844
• Inchi： 1S/C16H16ClNO3S/c17-15-11-13(6-7-16(15)19)12-4-3-5-14(10-12)22(20,21)18-8-1-2-9-18/h3-7,10-11,19H,1-2,8-9H2
• InChI Key： VCEIRRNLPMDOMN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CC=CC(=C1)S(N1CCCC1)(=O)=O)O

Computed Properties

• Exact Mass: 337.0539422g/mol
• Monoisotopic Mass: 337.0539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-chloro-4-(3-pyrrolidin-1-ylsulfonylphenyl)phenol

Introduction to 2-chloro-4-(3-pyrrolidin-1-ylsulfonylphenyl)phenol (CAS No. 1261929-47-8)

2-chloro-4-(3-pyrrolidin-1-ylsulfonylphenyl)phenol, identified by the Chemical Abstracts Service Number (CAS No.) 1261929-47-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a phenolic core functional group, combined with chloro and sulfonyl substituents, which contribute to its unique chemical properties and potential biological activities.

The structural motif of 2-chloro-4-(3-pyrrolidin-1-ylsulfonylphenyl)phenol consists of a benzene ring substituted at the 2-position with a chlorine atom and at the 4-position with a phenyl group that bears a sulfonyl group linked to a pyrrolidine ring. This specific arrangement of functional groups makes the compound an intriguing candidate for further exploration in drug discovery and development. The presence of both electron-withdrawing and electron-donating groups enhances its reactivity and interaction with biological targets, making it a versatile scaffold for medicinal chemists.

In recent years, there has been growing interest in the development of novel therapeutic agents that target inflammatory and immunomodulatory pathways. The phenolic hydroxyl group in 2-chloro-4-(3-pyrrolidin-1-ylsulfonylphenyl)phenol suggests potential activity as an anti-inflammatory agent, as many known anti-inflammatory drugs utilize similar structural features. Additionally, the sulfonyl-pyrrolidine moiety is known to enhance binding affinity to certain protein targets, which could be exploited for the development of drugs with improved pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential to modulate key signaling pathways involved in diseases such as cancer, neurodegeneration, and autoimmune disorders. Current research indicates that compounds with similar structural motifs may interfere with the activity of enzymes and receptors that play critical roles in these pathologies. For instance, studies have shown that sulfonyl-containing derivatives can inhibit kinases and other enzymes involved in cell proliferation and survival, making them promising candidates for anticancer therapy.

The synthesis of 2-chloro-4-(3-pyrrolidin-1-ylsulfonylphenyl)phenol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the chloro group at the 2-position of the benzene ring is typically achieved through electrophilic aromatic substitution reactions, while the attachment of the sulfonyl-pyrrolidine moiety often involves nucleophilic substitution or condensation reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to construct the complex core structure efficiently.

From a computational chemistry perspective, 2-chloro-4-(3-pyrrolidin-1-ylsulfonylphenyl)phenol has been subjected to molecular modeling studies to predict its binding interactions with biological targets. These studies have revealed that the compound can effectively bind to proteins involved in inflammatory responses, suggesting its potential as an inhibitor of pro-inflammatory cytokines. Furthermore, computational analysis has helped identify key pharmacophores within the molecule that contribute to its biological activity, guiding further modifications for enhanced efficacy.

In vitro studies have begun to explore the pharmacological properties of 2-chloro-4-(3-pyrrolidin-1-ylsulfonylphenyl)phenol, focusing on its ability to modulate inflammatory pathways. Preliminary results indicate that this compound exhibits significant inhibitory effects on enzymes such as lipoxygenase and cyclooxygenase, which are crucial in producing pro-inflammatory mediators. These findings align with existing literature on phenolic derivatives that have shown promise in treating chronic inflammatory diseases.

The potential therapeutic applications of 2-chloro-4-(3-pyrrolidin-1-ylsulfonylphenyl)phenol extend beyond inflammation management. Research has also hinted at its neuroprotective properties, suggesting that it may be effective in conditions characterized by oxidative stress and neuronal damage. The ability of this compound to cross the blood-brain barrier remains an area of active investigation, but early studies are encouraging regarding its potential as a treatment for neurodegenerative disorders.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug design. The versatility of 2-chloro-4-(3-pyrrolidin-1-ylsulfonylphenyl)phenol makes it an attractive scaffold for structure-based drug design. By leveraging computational tools and high-throughput screening techniques, researchers can rapidly identify derivatives with enhanced potency and selectivity. This iterative process is essential for translating promising compounds like this one into viable therapeutic options for patients worldwide.

The future prospects for 2-chloro-4-(3-pyrrolidin-1-ylsulfonylphenyl)phenol are bright, driven by ongoing research efforts aimed at elucidating its full spectrum of biological activities. Collaborative initiatives between academic institutions and pharmaceutical companies are likely to accelerate progress in this field, leading to novel treatments for a variety of human diseases. As new synthetic methodologies and analytical techniques become available, the accessibility and efficiency of developing derivatives based on this core structure will continue to improve.

In conclusion,2-chloro-4-(3-pyrrolidin-1-ylsulfonylphenyl)phenol (CAS No. 1261929-47-8) represents a significant advancement in medicinal chemistry with broad implications for therapeutic intervention. Its unique structural features and demonstrated biological activity make it a valuable asset in the search for new drugs targeting inflammation-related diseases and beyond. With continued research and innovation, this compound holds promise as a foundation for next-generation pharmaceutical agents that address unmet medical needs effectively.